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Compound of Interest

Compound Name: (S)-Methyl 3-hydroxybutanoate

Cat. No.: B1661976

An In-depth Technical Guide on the Physical Properties and Safety of (S)-Methyl 3-
hydroxybutanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and safety
data for (S)-Methyl 3-hydroxybutanoate (CAS No: 53562-86-0). (S)-Methyl 3-
hydroxybutanoate is a chiral compound frequently utilized as a building block in the synthesis
of various pharmaceuticals and natural products.[1][2] Its fruity aroma also lends to its use as a
flavor and fragrance ingredient.[1][2] This document is intended to serve as a detailed resource
for researchers, scientists, and professionals in drug development, offering clearly presented
data, experimental methodologies, and safety information to ensure its proper and safe
handling.

Physicochemical Identification
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Identifier Value

IUPAC Name methyl (3S)-3-hydroxybutanoate[3]

(S)-Methyl 3-hydroxybutyrate, Methyl (S)-(+)-3-
Synonyms hydroxybutyrate, (S)-(+)-3-Hydroxybutyric acid
methyl ester[3][4][5]

CAS Number 53562-86-0[1][3]

Molecular Formula C5H1003[3]

Molecular Weight 118.13 g/mol [3]

Chemical Structure C--INVALID-LINK--CC(OC)=0

Colorless to light yellow, clear liquid with a fruity

Appearance
aroma.[5][6][7][8]

Physical Properties

The physical properties of (S)-Methyl 3-hydroxybutanoate are summarized in the table below.
These parameters are crucial for its application in various experimental and industrial settings.
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Property Value Conditions
Boiling Point 56-58 °C at 11 mmHg[3]
63 °C at 10 mmHg[9][10][11][12]

161.87 °C (estimated)

at 760 mmHg[13]

158-160 °C (racemic mixture)

at 760 mmHg[6][8]

175 °C

Melting Point tl\;: s:rp:tiz?:)le (liquid at room

Density 1.055 g/mL at 25 °CJ3]
1.071 g/mL at 25 °C[7][9][10][11][12]

1.056-1.060 g/mL at 25 °C[13]

Refractive Index 1.422 at 20 °CJ[3]

1.421 at 20 °C[10]
1.420-1.423 at 20 °C[13]
Flash Point 71.67 °C (161.00 °F)

Closed cup[13]

73 °C (163.4 °F)

Closed cup[3][10]

Solubility

Miscible with alcohol.
Immiscible or practically
insoluble in water.[3][8][12][14]

Optical Rotation

[0]20/D +19.8°

neat[10]

Note on Water Solubility: There are conflicting reports regarding the water solubility of (S)-

Methyl 3-hydroxybutanoate. While most sources describe it as immiscible or practically

insoluble in water, one source provides a high estimated value of 4.728e+005 mg/L.[13] For

practical lab applications, it is advisable to consider it as poorly soluble in water.

Safety Data
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It is imperative to handle (S)-Methyl 3-hydroxybutanoate with appropriate safety precautions.
The following table summarizes its known hazards based on the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS).

Hazard Category GHS Pictogram Hazard Statement

H227: Combustible liquid[5]

Flammable Liquids
[14]

H315: Causes skin irritation[5]
[14][15]

Skin Corrosion/Irritation

H318: Causes serious eye

Serious Eye Damage/Irritation
damage[5][14][15]

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[5]

e P264: Wash skin thoroughly after handling.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.

o P362 + P364: Take off contaminated clothing and wash it before reuse.[5]

e P370 + P378: In case of fire: Use appropriate media to extinguish.

o P403 + P235: Store in a well-ventilated place. Keep cool.

e P501: Dispose of contents/container to an approved waste disposal plant.
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Experimental Protocols

The following are detailed methodologies for determining the key physical properties of liquid
compounds like (S)-Methyl 3-hydroxybutanoate.

Boiling Point Determination (Micro-scale)

This method is suitable for small sample volumes.
Apparatus:

e Thiele tube or melting point apparatus with a heating block

Thermometer

Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Heating source (Bunsen burner or hot plate)

Mineral oil (for Thiele tube)

Procedure:

Add approximately 0.5-1 mL of (S)-Methyl 3-hydroxybutanoate to the small test tube.

e Place the capillary tube, with the open end downwards, into the test tube containing the
sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e If using a Thiele tube, fill it with mineral oil to the level of the side arm.

« Insert the thermometer and attached test tube into the Thiele tube or the heating block of a
melting point apparatus.
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Heat the apparatus gently. A continuous and rapid stream of bubbles should emerge from the
capillary tube.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
Record this temperature.

Density Determination

Apparatus:

Graduated cylinder (e.g., 10 mL)

Analytical balance

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.

Carefully add a known volume (e.g., 5 mL) of (S)-Methyl 3-hydroxybutanoate to the
graduated cylinder. Record the exact volume.

Measure and record the mass of the graduated cylinder containing the sample.

Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the mass
of the cylinder with the liquid.

Calculate the density using the formula: Density = Mass / Volume.

Refractive Index Determination

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper
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Procedure:

Ensure the refractometer is calibrated using a standard of known refractive index (e.g.,
distilled water).

o Set the constant temperature water bath to 20°C and allow the refractometer prisms to
equilibrate.

e Using a clean dropper, place a few drops of (S)-Methyl 3-hydroxybutanoate onto the lower
prism of the refractometer.

o Close the prisms and allow a few minutes for the sample to reach thermal equilibrium.

o Adjust the refractometer until the dividing line between the light and dark fields is sharp and
centered in the crosshairs.

Read the refractive index from the instrument's scale.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
key physical properties of a liquid sample such as (S)-Methyl 3-hydroxybutanoate.
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Workflow for Physical Property Determination of a Liquid Sample

Sample Preparation

Obtain pure sample of
(S)-Methyl 3-hydroxybutanoate

Distribute sample |Distribute sample Distribute sample

Physical Property Measurements

Boiling Point Determination Density Measurement Refractive Index Measurement
(Micro-scale method) (Mass/Volume method) (Abbe Refractometer)

Analysis |and Reporti

Analyze and compare data
with literature values

l

Compile technical data sheet

Click to download full resolution via product page

Caption: Logical workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1661976?utm_src=pdf-body-img
https://www.benchchem.com/product/b1661976?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

e 2. (S)-Methyl 3-hydroxybutanoate TargetMol [targetmol.com]
e 3. uomus.edu.iq [uomus.edu.iq]

e 4. homesciencetools.com [homesciencetools.com]

e 5. Methyl (S)-(+)-3-Hydroxybutyrate | 53562-86-0 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 7. scribd.com [scribd.com]

o 8. Methyl 3-hydroxybutyrate | C5SH1003 | CID 15146 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 9. vijaynazare.weebly.com [vijaynazare.weebly.com]

e 10. chem.ucalgary.ca [chem.ucalgary.ca]

e 11. Methyl (3S)-3-hydroxybutanoate | CAS#:53562-86-0 | Chemsrc [chemsrc.com]

e 12. (S)-Methyl 3-hydroxybutanoate [chembk.com]

e 13. methyl (S)-3-hydroxybutyrate, 53562-86-0 [thegoodscentscompany.com]

e 14. Methyl (S)-(+)-3-hydroxybutyrate, 98% | Fisher Scientific [fishersci.ca]

e 15. Methyl 3-hydroxybutyrate, (S)- | C5H1003 | CID 6950307 - PubChem
[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [(S)-Methyl 3-hydroxybutanoate physical properties and
safety data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1661976#s-methyl-3-hydroxybutanoate-physical-
properties-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.targetmol.com/compound/-s-methyl-3-hydroxybutanoate
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.homesciencetools.com/article/liquid-density-project/
https://www.tcichemicals.com/IN/en/p/H0704
https://www.tcichemicals.com/IN/en/p/H0704
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-hydroxybutyrate
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.chemsrc.com/en/cas/53562-86-0_510749.html
https://www.chembk.com/en/chem/(S)-Methyl%203-hydroxybutanoate
http://www.thegoodscentscompany.com/data/rw1257961.html
https://www.fishersci.ca/shop/products/methyl-s-3-hydroxybutyrate-98-thermo-scientific/p-7047941
https://pubchem.ncbi.nlm.nih.gov/compound/6950307
https://pubchem.ncbi.nlm.nih.gov/compound/6950307
https://www.benchchem.com/product/b1661976#s-methyl-3-hydroxybutanoate-physical-properties-and-safety-data
https://www.benchchem.com/product/b1661976#s-methyl-3-hydroxybutanoate-physical-properties-and-safety-data
https://www.benchchem.com/product/b1661976#s-methyl-3-hydroxybutanoate-physical-properties-and-safety-data
https://www.benchchem.com/product/b1661976#s-methyl-3-hydroxybutanoate-physical-properties-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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